Cas no 2148296-04-0 (9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole)

9-(4'-Chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole is a high-purity organic compound primarily utilized in the development of advanced materials, particularly in optoelectronic applications. Its rigid biphenyl-carbazole structure contributes to excellent thermal stability and charge-transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other semiconductor devices. The chloro substituent enhances its solubility in common organic solvents, facilitating processing in thin-film deposition. This compound exhibits strong fluorescence and high triplet energy, which are critical for host materials in phosphorescent OLEDs. Its well-defined molecular structure ensures consistent performance in research and industrial applications, particularly in the synthesis of high-performance organic electronic materials.
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole structure
2148296-04-0 structure
Product name:9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
CAS No:2148296-04-0
MF:C24H16ClN
MW:353.8
CID:4671235
PubChem ID:118162578

9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
    • 9-(4''-chloro-[1,1''-biphenyl]-3-yl)-9H-carbazole
    • BS-45787
    • 2148296-04-0
    • 9-[3-(4-chlorophenyl)phenyl]carbazole
    • SCHEMBL16822642
    • 9-{4'-chloro-[1,1'-biphenyl]-3-yl}carbazole
    • 9-(4'-Chloro[1,1'-biphenyl]-3-YL)-9H-carbazole
    • F74943
    • Inchi: InChI=1S/C24H16ClN/c25-19-14-12-17(13-15-19)18-6-5-7-20(16-18)26-23-10-3-1-8-21(23)22-9-2-4-11-24(22)26/h1-16H
    • InChI Key: GPSANGMVXUUILB-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=CC(=C4)C5=CC=C(C=C5)Cl

Computed Properties

  • Exact Mass: 353.0971272g/mol
  • Monoisotopic Mass: 353.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 4.9Ų

9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01XCKD-250mg
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
250mg
$38.00 2025-02-12
Aaron
AR01XCKD-1g
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
1g
$101.00 2025-02-12
1PlusChem
1P01XCC1-1g
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98+%
1g
$97.00 2023-12-19
eNovation Chemicals LLC
Y1242443-1g
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
1g
$150 2025-02-19
eNovation Chemicals LLC
Y1242443-250mg
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
250mg
$85 2025-02-22
eNovation Chemicals LLC
Y1242443-100mg
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
100mg
$70 2025-02-22
eNovation Chemicals LLC
Y1242443-100mg
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
100mg
$70 2024-06-05
eNovation Chemicals LLC
Y1242443-1g
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
1g
$150 2025-02-22
eNovation Chemicals LLC
Y1242443-250mg
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
250mg
$85 2025-02-19
eNovation Chemicals LLC
Y1242443-1g
9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole
2148296-04-0 98%
1g
$140 2024-06-05

9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole Related Literature

Additional information on 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole

Comprehensive Overview of 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole (CAS No. 2148296-04-0)

9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole, identified by its CAS No. 2148296-04-0, is a specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceuticals. This compound belongs to the carbazole family, known for its unique photophysical and electrochemical properties. The integration of a 4'-chloro-[1,1'-biphenyl] moiety enhances its structural complexity, making it a promising candidate for advanced applications.

The compound's molecular structure features a carbazole core linked to a chlorinated biphenyl group, which contributes to its stability and versatility. Researchers are particularly interested in its potential as a photoactive material in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The chlorine substituent further modifies its electronic properties, enabling fine-tuning for specific applications.

In recent years, the demand for high-performance organic semiconductors has surged, driven by advancements in flexible electronics and renewable energy technologies. 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole aligns with these trends, offering a balance of thermal stability and charge transport efficiency. Its synthesis and characterization have been explored in peer-reviewed studies, highlighting its potential for next-generation devices.

Another area of interest is the compound's role in pharmaceutical research. Carbazole derivatives are known for their bioactive properties, and the inclusion of a chlorinated biphenyl group may enhance its interaction with biological targets. While not yet widely commercialized, preliminary studies suggest applications in drug discovery and medicinal chemistry.

From an industrial perspective, CAS No. 2148296-04-0 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly production methods to minimize environmental impact, a topic highly relevant to today's environmentally conscious consumers. This aligns with global efforts to reduce hazardous waste and promote safer chemical practices.

The compound's nomenclature, 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole, reflects its intricate structure, which is a common subject of queries in academic and industrial databases. Users frequently search for terms like "carbazole derivatives applications" or "chlorinated biphenyl synthesis," underscoring the need for detailed technical resources. This article aims to address such inquiries with precision.

In summary, 9-(4'-chloro-[1,1'-biphenyl]-3-yl)-9H-carbazole (CAS No. 2148296-04-0) represents a cutting-edge compound with multifaceted applications. Its relevance to optoelectronics, pharmaceuticals, and sustainable chemistry positions it as a subject of ongoing research and innovation. As industries evolve, this compound is likely to play a pivotal role in shaping future technologies.

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